4-Chloro-alpha-(2-fluorophenyl)benzenemethanol

• Molecular Formula: C13H10ClFO
• Molecular Weight: 236.67 g/mol
• IUPAC Name: (4-chlorophenyl)-(2-fluorophenyl)methanol
• InChI: InChI=1S/C13H10ClFO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8,13,16H
• InChI Key: ZTEUMIJDSVRAPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C2=CC=C(C=C2)Cl)O)F

Description

4-Chloro-alpha-(2-fluorophenyl)benzenemethanol is a useful research compound. Its molecular formula is C13H10ClFO and its molecular weight is 236.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and refluxing mixture of 23.4 parts of (4-chlorophenyl) (2-fluorophenyl)methanone in 280 parts of 2-propanol are added portionwise 3.7 parts of sodium borohydride. Upon completion, stirring is continued for 2 hours at reflux temperature (±80° C.). The reaction mixture is cooled and decomposed by the addition of water. The 2-propanol is evaporated and the residual product is extracted with trichloromethane. The extract is dried, filtered and evaporated, yielding 4-chloro-α-(2-fluorophenyl)benzenemethanol as a residue.